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Compound of Interest

Compound Name: Ethyl 3-mercaptopropionate

Cat. No.: B129965 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

chemicals is paramount. This document provides critical safety and logistical information for

Ethyl 3-mercaptopropionate, focusing on personal protective equipment, operational

procedures, and disposal plans to ensure a safe laboratory environment.

Chemical Properties and Hazards
Ethyl 3-mercaptopropionate is a combustible liquid with a characteristic stench.[1][2] It is

crucial to be aware of its physical and chemical properties to handle it safely.

Property Value

Molecular Formula C5H10O2S[1][3]

Molecular Weight 134.20 g/mol [1][3]

Appearance Clear, colorless liquid[1][2]

Odor Stench[1][2]

Boiling Point 75 - 76 °C @ 10 mmHg[2]

Flash Point 72 °C (161.6 °F)[1][2]

Specific Gravity 1.059[2]

The primary hazards associated with Ethyl 3-mercaptopropionate include:
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Irritation: Causes skin, eye, and respiratory tract irritation.[1][2][4]

Combustibility: It is a combustible liquid.[1][2]

Central Nervous System (CNS) Depression: Inhalation of high concentrations may cause

CNS depression.[1]

Personal Protective Equipment (PPE)
A multi-layered approach to personal protection is essential when handling Ethyl 3-
mercaptopropionate. The following table summarizes the recommended PPE.

PPE Category Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.[5]

Protects against splashes and

aerosols.

Skin Protection

Nitrile rubber gloves (double-

gloving is recommended) and

a flame-resistant lab coat.[5]

Prevents skin contact and

contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area,

preferably under a chemical

fume hood.[5]

Minimizes inhalation of vapors.

If exposure limits are

exceeded, a NIOSH/MSHA

approved respirator should be

used.[2]

Hand Protection
Chemical-resistant gloves,

such as nitrile rubber.[5]

Essential for preventing direct

skin contact.

Operational and Handling Plan
Adherence to a strict operational protocol is necessary to minimize exposure and ensure

safety.

Workflow for Handling Ethyl 3-mercaptopropionate
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Preparation
- Verify fume hood, eyewash, and safety shower functionality.

- Prepare and label all glassware and waste containers.

Don PPE
- Wear all required personal protective equipment.

Chemical Handling
- Equilibrate container to room temperature.

- Handle under an inert gas atmosphere if possible to minimize air exposure.

Use in Experiment
- Conduct all work within a certified chemical fume hood.

Decontamination
- Rinse all contaminated glassware and equipment with a bleach solution.

Waste Disposal
- Segregate and dispose of liquid and solid waste in designated, labeled containers.

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for safely handling Ethyl 3-
mercaptopropionate.

Step-by-Step Handling Procedure:

Preparation:

Ensure a certified chemical fume hood is operational.[5]

Verify that an eyewash station and safety shower are readily accessible.[1][5]
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Prepare and label all necessary glassware and equipment within the fume hood.[5]

Have designated, labeled waste containers ready for liquid and solid chemical waste.[5]

Handling:

Don all required PPE before handling the chemical.[5]

Equilibrate the Ethyl 3-mercaptopropionate container to room temperature before

opening to prevent moisture condensation.[5]

To minimize air exposure and control the stench, consider handling under an inert gas

atmosphere (e.g., argon or nitrogen).[5]

Emergency Procedures
In the event of an exposure, immediate action is critical.

Emergency Response Protocol

Exposure Event
(Skin/Eye Contact, Inhalation, Ingestion)

Skin Contact
- Flush with plenty of water for at least 15 minutes.

- Remove contaminated clothing.

Eye Contact
- Immediately flush eyes with plenty of water for at least 15 minutes.

Inhalation
- Move to fresh air immediately.

Ingestion
- Do NOT induce vomiting.

- Rinse mouth and drink 2-4 cupfuls of milk or water.

Seek Medical Aid

Click to download full resolution via product page

Caption: A flowchart outlining the immediate first aid steps to be taken in case of exposure to

Ethyl 3-mercaptopropionate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Thiol_PEG3_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Thiol_PEG3_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Thiol_PEG3_acid.pdf
https://www.benchchem.com/product/b129965?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Thiol_PEG3_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Thiol_PEG3_acid.pdf
https://www.benchchem.com/product/b129965?utm_src=pdf-body-img
https://www.benchchem.com/product/b129965?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.[1]

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.[1]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[1]

Ingestion

Never give anything by mouth to an

unconscious person. Get medical aid. Do NOT

induce vomiting. If conscious and alert, rinse

mouth and drink 2-4 cupfuls of milk or water.[1]

Disposal Plan
Proper disposal of Ethyl 3-mercaptopropionate and contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.

Waste Management and Disposal
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Waste Generation
- Liquid Thiol Waste
- Solid Thiol Waste

Liquid Waste Management
- Collect in a designated, sealed, and clearly labeled hazardous waste container.

Solid Waste Management
- Place contaminated items in a sealed plastic bag.

- Place the bag in a designated solid hazardous waste container.

Licensed Disposal Contractor
- Dispose of all chemical waste through a licensed contractor, following all institutional and governmental regulations.

Click to download full resolution via product page

Caption: A diagram showing the proper waste management and disposal process for Ethyl 3-
mercaptopropionate.

Liquid Thiol Waste: Collect in a designated, sealed, and clearly labeled hazardous waste

container. The label must explicitly state that the container holds thiol-containing waste.[5]

Solid Thiol Waste: Contaminated items such as gloves, pipette tips, and paper towels should

be placed in a sealed plastic bag, which is then placed in a designated solid hazardous

waste container.[5]

Disposal Method: All chemical waste should be disposed of through a licensed contractor,

following all institutional and governmental regulations.[5] Chemical waste generators must

determine whether a discarded chemical is classified as a hazardous waste and consult

state and local regulations for complete and accurate classification.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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